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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)indole

Cat. No.: B187392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 1-
(Phenylsulfonyl)indole, a key intermediate in the synthesis of various biologically active
molecules.[1][2] Understanding the solubility of this compound is critical for its application in
pharmaceutical development, organic synthesis, and materials science.[3] While precise
quantitative solubility data in a range of organic solvents is not readily available in the
published literature, this guide consolidates qualitative solubility information and outlines a
comprehensive experimental protocol for its determination.

Physicochemical Properties

Property Value Source
Molecular Formula C14H11NO2S [2]
Molecular Weight 257.31 g/mol [2]
Melting Point 78-80 °C [2]
Appearance White to off-white solid [3]

Qualitative Solubility Data

The presence of the phenylsulfonyl group on the indole nitrogen is known to enhance the
compound's reactivity and solubility in various solvents.[3] The following table summarizes the

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b187392?utm_src=pdf-interest
https://www.benchchem.com/product/b187392?utm_src=pdf-body
https://www.benchchem.com/product/b187392?utm_src=pdf-body
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.sigmaaldrich.com/SG/en/product/aldrich/366633
https://www.rsc.org/suppdata/d3/qo/d3qo01105d/d3qo01105d1.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/366633
https://www.sigmaaldrich.com/SG/en/product/aldrich/366633
https://www.sigmaaldrich.com/SG/en/product/aldrich/366633
https://www.rsc.org/suppdata/d3/qo/d3qo01105d/d3qo01105d1.pdf
https://www.rsc.org/suppdata/d3/qo/d3qo01105d/d3qo01105d1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

qualitative solubility of 1-(Phenylsulfonyl)indole in common organic solvents based on
available literature.
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Solvent

Solubility

Notes

Water

Insoluble

A vendor wiki states the
compound is insoluble in
water.[4] A structurally similar
compound, 5-methoxy-1-
(phenylsulfonyl)-1H-indole,
exhibits very low aqueous
solubility (1.6 pg/mL at pH 7.4),
which supports the low
aqueous solubility of the

parent compound.

Ethyl Acetate

Soluble in hot solvent, less

soluble in cold solvent

This is inferred from
recrystallization procedures
where the compound is
dissolved in hot ethyl acetate

and crystallizes upon cooling.

[5]

General solubility principles

suggest that polar aprotic and

Methanol Expected to be soluble ) )
protic solvents should dissolve
this compound.
Similar to methanol, ethanol is
a polar protic solvent and is
Ethanol Expected to be soluble ] )
likely to dissolve 1-
(Phenylsulfonyl)indole.
As a polar aprotic solvent,
Acetone Expected to be soluble ) )
acetone is a plausible solvent.
Expected to have moderate A non-polar aromatic solvent,
Toluene N B
solubility may show some solubility.
A non-polar aliphatic solvent,
Hexane Expected to have low solubility  likely a poor solvent for this
relatively polar molecule.
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Used as a solvent in the
Dichloromethane Soluble synthesis of derivatives of 1-

(Phenylsulfonyl)indole.[6]

Used as a solvent in reactions
Tetrahydrofuran (THF) Soluble involving 1-
(Phenylsulfonyl)indole.[5]

Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data, the following detailed
experimental protocol, based on the isothermal saturation method (gravimetric analysis), is
recommended.[7][8][9]

Objective: To determine the equilibrium solubility of 1-(Phenylsulfonyl)indole in a given
organic solvent at a specified temperature.

Materials:

1-(Phenylsulfonyl)indole (high purity)

e Selected organic solvent (analytical grade)

o Analytical balance (readable to £0.1 mg)

o Temperature-controlled shaker or incubator

e Centrifuge

» Volumetric flasks

o Pipettes

e Glass vials with screw caps

» Syringe filters (chemically compatible with the solvent)

e Oven
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Procedure:

Sample Preparation: Add an excess amount of 1-(Phenylsulfonyl)indole to a glass vial. The
presence of undissolved solid is necessary to ensure saturation.

Solvent Addition: Accurately pipette a known volume of the organic solvent into the vial.

Equilibration: Tightly cap the vial and place it in a temperature-controlled shaker set to the
desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period
(typically 24-48 hours) with continuous agitation to ensure saturation is reached.

Phase Separation: After equilibration, remove the vial from the shaker and allow the
undissolved solid to settle. To separate the saturated solution from the excess solid, either
centrifuge the vial at a high speed or filter the supernatant through a chemically compatible
syringe filter. This step is crucial to avoid transferring any solid particles.

Sample Aliquoting: Carefully transfer a precise volume of the clear, saturated supernatant to
a pre-weighed, clean, and dry collection vial or evaporating dish.

Solvent Evaporation: Place the collection vial in an oven at a temperature sufficient to
evaporate the solvent completely without decomposing the solute. A vacuum oven is
recommended for lower boiling point solvents to expedite the process.

Gravimetric Analysis: Once the solvent is fully evaporated, allow the vial to cool to room
temperature in a desiccator to prevent moisture absorption. Weigh the vial containing the
dried solute on the analytical balance.

Calculation: The solubility is calculated using the following formula:
Solubility (g/L) = (Mass of dried solute (g)) / (Volume of aliquot (L))

Data Reporting: The solubility should be reported in standard units such as grams per liter (g/L)

or milligrams per milliliter (mg/mL), along with the specific solvent and the temperature at which

the measurement was conducted.

Synthesis Workflow
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1-(Phenylsulfonyl)indole is a key synthetic intermediate.[10] Its preparation typically involves
the reaction of indole with benzenesulfonyl chloride in the presence of a base.

Indole

( Benzenesulfonyl Chloride 7

Base (e.g., NaOH, KOH)
Solvent (e.g., Dichloromethane)

Aqueous Workup & Purification

1-(Phenylsulfonyl)indole

Click to download full resolution via product page

Caption: General synthesis scheme for 1-(Phenylsulfonyl)indole.

This guide provides a foundational understanding of the solubility of 1-(Phenylsulfonyl)indole.
For specific applications, it is highly recommended that researchers determine the quantitative
solubility in their solvent systems of interest using the detailed protocol provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b187392?utm_src=pdf-body
https://www.researchgate.net/profile/Gordon-Gribble-2/publication/244776238_Synthesis_of_1-Phenylsulfonylindol-3-yl_Trifluoromethanesulfonate/links/59db3a3baca27252f03906b4/Synthesis-of-1-Phenylsulfonylindol-3-yl-Trifluoromethanesulfonate.pdf
https://www.benchchem.com/product/b187392?utm_src=pdf-body-img
https://www.benchchem.com/product/b187392?utm_src=pdf-body
https://www.benchchem.com/product/b187392?utm_src=pdf-body
https://www.benchchem.com/product/b187392?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. researchgate.net [researchgate.net]

. 1-(Phenylsulfonyl)indole 98 40899-71-6 [sigmaaldrich.com]

. rsc.org [rsc.org]

. Reagents & Solvents [chem.rochester.edu]

. (2-Methyl-1-phenylsulfonyl-1H-indol-3-yl)methanol - PMC [pmc.ncbi.nim.nih.gov]

. 1H-Indole, 2-iodo-1-(phenylsulfonyl)- synthesis - chemicalbook [chemicalbook.com]
. benchchem.com [benchchem.com]

. pharmajournal.net [pharmajournal.net]

°
(] [e0] ~ (o)) )] EaN w N -

. uomus.edu.iq [uomus.edu.iq]
e 10. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Solubility Profile of 1-(Phenylsulfonyl)indole in Common
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187392#solubility-of-1-phenylsulfonyl-indole-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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